Cas no 41078-09-5 (E-1-(2-Cyano-2-hydroxyiminoacetyl)-3-ethylurea)

• Product Name: E-1-(2-Cyano-2-hydroxyiminoacetyl)-3-ethylurea
• CAS No: 41078-09-5
• MF: C₆H₈N₄O₃
• MW: 184.152720451355
• CID: 2667986
• PubChem ID: 6412321
• Update Time: 2025-07-02

E-1-(2-Cyano-2-hydroxyiminoacetyl)-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-N-(ethylcarbamoyl)-2-hydroxyiminoacetamide
• 2-Cyano-N-[(ethylamino)carbonyl]-2-(hydroxyimino)acetamide
• E-1-(2-Cyano-2-hydroxyiminoacetyl)-3-ethylurea
• 2-[(ETHYLCARBAMOYL)AMINO]-2-OXOETHANECARBONIMIDOYL CYANIDE
• DTXCID0039859
• 2-Cyano-N-(ethylcarbamoyl)-2-(hydroxyimino)acetamide
• EN300-18565081
• SCHEMBL11009800
• 41078-09-5
• Acetamide, 2-cyano-N-[(ethylamino)carbonyl]-2-(hydroxyimino)-
• 609-889-5
• DTXSID6068278
• Acetamide, 2-cyano-N-((ethylamino)carbonyl)-2-(hydroxyimino)-

• Inchi： 1S/C6H8N4O3/c1-2-8-6(12)9-5(11)4(3-7)10-13/h13H,2H2,1H3,(H2,8,9,11,12)/b10-4+
• InChI Key： LKDPYACUJRSFNP-ONNFQVAWSA-N
• SMILES： O=C(NC(/C(/C#N)=N/O)=O)NCC

Computed Properties

• Exact Mass: 184.05964013Da
• Monoisotopic Mass: 184.05964013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 115Ų

Additional information on E-1-(2-Cyano-2-hydroxyiminoacetyl)-3-ethylurea

Comprehensive Overview of E-1-(2-Cyano-2-hydroxyiminoacetyl)-3-ethylurea (CAS No. 41078-09-5): Properties, Applications, and Industry Relevance

The compound E-1-(2-Cyano-2-hydroxyiminoacetyl)-3-ethylurea (CAS No. 41078-09-5) is a specialized organic molecule with a unique structural framework, combining cyano, hydroxyimino, and urea functional groups. Its molecular formula and chemical properties make it a subject of interest in pharmaceutical research, agrochemical development, and specialty chemical synthesis. The presence of the cyano group and hydroxyimino moiety contributes to its reactivity, enabling applications in intermediate synthesis and bioactive compound design.

In recent years, the demand for high-performance chemical intermediates like E-1-(2-Cyano-2-hydroxyiminoacetyl)-3-ethylurea has surged, driven by advancements in drug discovery and crop protection technologies. Researchers frequently explore its potential as a building block for heterocyclic compounds, which are pivotal in developing antimicrobial agents and enzyme inhibitors. Its CAS No. 41078-09-5 serves as a critical identifier in regulatory documentation and scientific literature, ensuring traceability and compliance in global supply chains.

The synthesis of E-1-(2-Cyano-2-hydroxyiminoacetyl)-3-ethylurea involves multi-step organic reactions, often starting from ethylurea derivatives and cyanoacetylating agents. Optimizing its yield and purity is a key focus in process chemistry, particularly for industries requiring high-purity intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, addressing the growing emphasis on quality control in chemical manufacturing.

From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under scrutiny, aligning with the global push toward green chemistry. Regulatory bodies and manufacturers collaborate to assess its environmental impact, ensuring adherence to REACH and other sustainability standards. This focus resonates with current trends in ESG (Environmental, Social, and Governance) compliance, a top priority for investors and stakeholders.

In the pharmaceutical sector, CAS No. 41078-09-5 is investigated for its role in synthesizing novel therapeutics, particularly in oncology and neurological disorders. Its molecular scaffold offers versatility in structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design. Computational tools like molecular docking and QSAR modeling leverage its properties to predict bioactivity, reflecting the intersection of cheminformatics and traditional chemistry.

For agrochemical applications, E-1-(2-Cyano-2-hydroxyiminoacetyl)-3-ethylurea is explored as a precursor for herbicides and plant growth regulators. Its nitrogen-rich structure aligns with the industry's shift toward nitrogen-efficient formulations, addressing concerns about soil health and fertilizer runoff. Such innovations cater to the rising demand for sustainable agriculture solutions, a recurring theme in precision farming discussions.

Supply chain dynamics for CAS No. 41078-09-5 are influenced by factors like raw material availability and regional regulations. Companies prioritize strategic sourcing to mitigate disruptions, a lesson underscored by recent global logistics challenges. Additionally, patent landscapes and intellectual property protections play a pivotal role in its commercialization, especially in competitive markets like generic pharmaceuticals.

In conclusion, E-1-(2-Cyano-2-hydroxyiminoacetyl)-3-ethylurea (CAS No. 41078-09-5) exemplifies the convergence of scientific innovation and industrial applicability. Its multifaceted roles in life sciences and material chemistry underscore its relevance in addressing contemporary challenges, from healthcare to environmental sustainability. As research progresses, this compound is poised to remain a cornerstone in advanced chemical synthesis.